Cas no 2680561-38-8 (Tert-butyl 2-amino-2-(cuban-1-yl)acetate)

• Product Name: Tert-butyl 2-amino-2-(cuban-1-yl)acetate
• CAS No: 2680561-38-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5645961
• PubChem ID: 165908250
• Update Time: 2025-05-20

Tert-butyl 2-amino-2-(cuban-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-28275862
• tert-butyl 2-amino-2-(cuban-1-yl)acetate
• 2680561-38-8
• Tert-butyl 2-amino-2-(cuban-1-yl)acetate

• Inchi： 1S/C14H19NO2/c1-13(2,3)17-12(16)11(15)14-8-5-4-6(8)10(14)7(4)9(5)14/h4-11H,15H2,1-3H3
• InChI Key： SJNQKBYPUDUTHM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C12C3C4C5C3C1C5C24)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-(cuban-1-yl)acetate

Professional Introduction to Tert-butyl 2-amino-2-(cuban-1-yl)acetate (CAS No. 2680561-38-8)

Tert-butyl 2-amino-2-(cuban-1-yl)acetate, identified by the Chemical Abstracts Service Number (CAS No.) 2680561-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining a cuban-1-yl group with an amino-acetate backbone, presents intriguing possibilities for its application in drug design and development. The tert-butyl substituent enhances the steric hindrance around the reactive sites, making this molecule a promising candidate for further exploration.

The structural framework of Tert-butyl 2-amino-2-(cuban-1-yl)acetate incorporates a highly stable and rigid cuban-1-yl moiety, which is known for its remarkable lipophilicity and resistance to metabolic degradation. This characteristic makes it an attractive scaffold for designing bioactive molecules with prolonged half-lives and improved pharmacokinetic profiles. The presence of an amino group at the second position of the acetate moiety further expands its synthetic utility, allowing for modifications that can fine-tune its biological activity.

In recent years, there has been growing interest in the development of novel scaffolds that can enhance drug efficacy while minimizing off-target effects. The cuban-1-yl group, in particular, has been extensively studied for its potential in modulating enzyme inhibition and receptor binding. For instance, cubane-based derivatives have shown promise in targeting enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH). The incorporation of this motif into Tert-butyl 2-amino-2-(cuban-1-yl)acetate suggests that it could serve as a versatile building block for next-generation therapeutics.

The tert-butyl group at the acetyl position introduces steric bulk, which can be leveraged to improve binding affinity to biological targets. This steric hindrance can prevent unwanted interactions with adjacent residues on the target protein or enzyme, thereby enhancing selectivity. Such features are particularly valuable in drug discovery efforts aimed at reducing side effects and improving overall therapeutic outcomes. Additionally, the acetate functionality provides a reactive site for further chemical modifications, enabling the synthesis of analogs with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates like Tert-butyl 2-amino-2-(cuban-1-yl)acetate. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify promising leads for experimental validation. Studies have demonstrated that molecules incorporating cubane derivatives exhibit unique conformational preferences and binding modes compared to traditional drug scaffolds. This has opened new avenues for designing molecules with enhanced pharmacological properties.

The versatility of Tert-butyl 2-amino-2-(cuban-1-yl)acetate extends beyond its potential as a standalone therapeutic agent. It can also serve as a key intermediate in the synthesis of more complex molecules with diverse biological activities. For example, its structure can be modified to explore different pharmacophores or to target multiple pathways simultaneously. This flexibility makes it an invaluable asset in medicinal chemistry libraries and screening campaigns.

In conclusion, Tert-butyl 2-amino-2-(cuban-1-yl)acetate (CAS No. 2680561-38-8) represents a compelling compound with significant potential in pharmaceutical research. Its unique structural features—combining the stability of the cuban-1-yl group with the reactivity of the amino-acetate moiety—make it an ideal candidate for further investigation. As computational methods continue to evolve and our understanding of biological targets deepens, compounds like this are poised to play a crucial role in the development of innovative therapies.